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Compound of Interest

Butyl(2-phenylethyl)lamine
Compound Name:

hydrochloride
CAS No.: 71594-24-6
Cat. No.: B3151575

Get Quote

Executive Summary

N-butyl-2-phenylethylamine (also known as N-butylphenethylamine) is a versatile secondary
amine building block.[1] Structurally, it combines the privileged 2-phenylethylamine
pharmacophore—ubiquitous in catecholaminergic signaling—with a lipophilic n-butyl chain.
This substitution pattern modulates the physicochemical properties (LogP, pKa) of the parent
scaffold, improving blood-brain barrier (BBB) permeability and altering receptor binding affinity
profiles compared to its methyl/ethyl analogs.[1]

This guide details the specific utility of this building block in Parallel Medicinal Chemistry
(PMC), providing validated protocols for reductive amination, amide coupling, and nucleophilic
aromatic substitution (

).
Technical Specifications & Reactivity Profile
Physicochemical Properties
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Property Value Notes
IUPAC Name N-butyl-2-phenylethan-1-amine
CAS Number 23068-45-3 Validated Registry Number

Molecular Formula

ngcontent-ng-c3932382896=""
_nghost-ng-c102404335=""
class="inline ng-star-inserted">

Molecular Weight 177.29 g/mol
Higher than parent PEA
Boiling Point ~245-250 °C (est) (195°C) due to butyl chain.[1]
[21[3]
Density ~0.91 g/mL
o Typical for dialkylamines;
pKa (Conj. Acid) ~10.0 i )
highly basic.
Significantly more lipophilic
LogP ~3.2 g Y Pop
than PEA (LogP 1.41).[1]
N Limited water solubility as free
Solubility DCM, MeOH, DMSO, EtOAc

base.

Reactivity Matrix

The secondary amine nitrogen is the sole nucleophilic center. The n-butyl group introduces

moderate steric bulk, which suppresses over-alkylation side reactions common with primary

amines but remains accessible enough for high-yield couplings.

¢ Nucleophilicity: High (comparable to diethylamine).[1]

» Steric Hindrance: Moderate (

amine).[1]

o Chemoselectivity: Excellent profile for
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and acylation; requires controlled conditions for alkylation to prevent quaternization.

Safety, Handling & Compliance (Critical)
Hazards[1]

o Corrosive (Class 8): Causes severe skin burns and eye damage. Use full PPE (nitrile gloves,
face shield, fume hood).

o Acute Toxicity: Harmful if swallowed or inhaled.
o Storage: Store under inert atmosphere (
or Ar) to prevent carbonate formation (absorbs

from air).[1]

Regulatory Status

While N-butyl-2-phenylethylamine itself is generally a non-scheduled chemical building block in
many jurisdictions, it is a structural isomer or analog of controlled phenethylamines (e.g., N,N-
diethylphenethylamine).[1]

o Compliance Check: Ensure end-use is strictly for legitimate research/industrial applications.

e Precursor Watch: It is not a List | chemical, but maintaining a clear audit trail of usage is
standard Good Laboratory Practice (GLP).

Validated Experimental Protocols
Protocol A: Modular Reductive Amination (Library
Synthesis)

Use Case: Synthesis of tertiary amines for GPCR ligand libraries.

Mechanism: Condensation with an aldehyde to form an iminium ion, followed by in situ
reduction.

Reagents:

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.dshs.texas.gov/sites/default/files/drugs/PDF/schedules/Schedules-ControlledSubstances-2014.pdf
https://www.dshs.texas.gov/sites/default/files/drugs/PDF/schedules/Schedules-ControlledSubstances-2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Amine: N-butyl-2-phenylethylamine (1.0 equiv)[1]
Electrophile: Diverse Aryl/Alkyl Aldehydes (1.1 equiv)[1]
Reductant: Sodium Triacetoxyborohydride (

) (1.5 equiv)[1]

Solvent: 1,2-Dichloroethane (DCE) or DCM[1]

Step-by-Step Procedure:

Preparation: In a 20 mL scintillation vial, dissolve the aldehyde (1.0 mmol) in DCE (5 mL).

Amine Addition: Add N-butyl-2-phenylethylamine (177 mg, 1.0 mmol). Stir at Room
Temperature (RT) for 30 minutes to allow equilibrium formation of the hemiaminal/iminium
species.

o Note: No drying agent (
) is usually needed if using
1]

Reduction: Add

(318 mg, 1.5 mmol) in one portion.

Reaction: Cap the vial and stir vigorously at RT for 4-16 hours. Monitor by LC-MS (Look for
M+H of product).

Quench: Add saturated agqueous

(5 mL) and stir for 15 minutes.

Work-up: Extract with DCM (3 x 5 mL). Wash combined organics with brine, dry over

, and concentrate.[4]
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 Purification: If necessary, purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic
Acid).

Protocol B: Chemoselective Amide Coupling

Use Case: Generating stable amide linkers for peptidomimetics.

Reagents:

Amine: N-butyl-2-phenylethylamine (1.0 equiv)[1]

Carboxylic Acid:

(1.1 equiv)[1]

Coupling Agent: HATU (1.2 equiv)[1]

Base: DIPEA (Hunig's Base) (2.0 equiv)[1]

Solvent: DMF (anhydrous)[1][5]

Step-by-Step Procedure:

» Activation: Dissolve the carboxylic acid (1.1 mmol) and HATU (1.2 mmol) in DMF (3 mL). Add
DIPEA (1.0 mmol) and stir for 5 minutes.

o Why? Pre-activation ensures the active ester forms before the amine is introduced,
reducing racemization if the acid is chiral.

e Coupling: Add N-butyl-2-phenylethylamine (1.0 mmol) followed by the remaining DIPEA (1.0
mmol).

e Reaction: Stir at RT for 2—4 hours.

e Work-up: Dilute with EtOAc (30 mL). Wash sequence: 1M HCI (remove unreacted amine),
Sat.

(remove unreacted acid), Brine (remove DMF).[1]
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« Isolation: Dry over

and concentrate.

Protocol C: Nucleophilic Aromatic Substitution ()

Use Case: Synthesis of heteroaryl-amine kinase inhibitors.
Reagents:
e Substrate: 4-Chloro-pyrimidine or 2-Fluoro-nitrobenzene derivative (1.0 equiv)[1]
e Amine: N-butyl-2-phenylethylamine (1.2 equiv)[1]
e Base:
(2.0 equiv) or

[1]

e Solvent: DMSO or NMP
Step-by-Step Procedure:

e Setup: Combine the heteroaryl chloride (1.0 mmol), amine (1.2 mmol), and base (2.0 mmol)
in a microwave vial.

e Solvent: Add DMSO (2 mL).
e Heating:
o Thermal: Heat to 80—-100 °C for 12 hours.
o Microwave (Recommended): Heat to 120 °C for 20 minutes.

o Work-up: Pour into water (20 mL). If the product precipitates, filter and wash with water.[5] If
oil forms, extract with EtOAc.

Workflow Visualization: Parallel Library Synthesis
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The following diagram illustrates a high-throughput workflow for generating a library of 96
analogs using N-butyl-2-phenylethylamine as the constant core.

Start: N-butyl-2-phenylethylamine

(Core Scaffold)

Split into 3 Reaction Streams

—

Stream A: Reductive Amination Stream B: Amide Coupling Stream C: SnAr / Buchwald
(Diversity: Aldehydes) (Diversity: Carboxylic Acids) (Diversity: Aryl Halides)

A T T T —

|
| Reagents: Pd2(dba)3, BINAP, NaOtBu !
: 100°C, 12h i

I

1

i RT, 16h RT, 4h
L

QC: LC-MS & 1H NMR
(Check Purity > 95%)

Final Library:
GPCR/Kinase Ligands

Click to download full resolution via product page

Caption: Figure 1: Divergent synthesis workflow utilizing N-butyl-2-phenylethylamine to
generate chemically diverse libraries.

Applications & Case Studies
GPCR Ligand Design

The N-alkyl-2-phenylethylamine motif is a "privileged structure” in medicinal chemistry,
frequently targeting G-Protein Coupled Receptors (GPCRS).[1]
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e Adrenergic Receptors: The phenethylamine core mimics endogenous catecholamines
(dopamine, norepinephrine). The N-butyl group adds hydrophobic bulk that can occupy the
orthosteric binding pocket's hydrophobic sub-domains, potentially increasing selectivity for

or
subtypes over others.
o 5-HT (Serotonin) Receptors: N-alkylation is a known strategy to modulate affinity for 5-HT2A

and 5-HT2C receptors.[1]

Calcium Channel Blockers

Analogs of Verapamil and Fendiline utilize bulky N-alkylated phenethylamines. The N-butyl
variant serves as a critical intermediate for synthesizing "fendiline-like" derivatives, which are
investigated for their ability to block L-type calcium channels and reverse multidrug resistance
(MDR) in cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.dshs.texas.gov/sites/default/files/drugs/PDF/schedules/Schedules-ControlledSubstances-2014.pdf
https://www.dshs.texas.gov/sites/default/files/drugs/PDF/schedules/Schedules-ControlledSubstances-2014.pdf
https://www.dshs.texas.gov/sites/default/files/drugs/PDF/schedules/Schedules-ControlledSubstances-2014.pdf
https://www.dshs.texas.gov/sites/default/files/drugs/PDF/schedules/Schedules-ControlledSubstances-2014.pdf
https://pubmed.ncbi.nlm.nih.gov/36677913/
https://pubmed.ncbi.nlm.nih.gov/36677913/
https://www.benchchem.com/product/b3151575?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

1. dshs.texas.gov [dshs.texas.gov]

2. Federal Register :: Schedules of Controlled Substances: Placement of Three Synthetic
Phenethylamines Into Schedule | [federalregister.gov]

3. 64-04-0 CAS MSDS (2-PhenylethylaMine) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. pdf.benchchem.com [pdf.benchchem.com]
5. pdf.benchchem.com [pdf.benchchem.com]

6. 2-Phenethylamines in Medicinal Chemistry: A Review - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Note: N-Butyl-2-phenylethylamine as a
Secondary Amine Scaffold[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151575/docs#application-note-n-butyl-2-
phenylethylamine-as-a-secondary-amine-scaffold-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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